![molecular formula C15H10O3 B103203 3-Benzoylphthalide CAS No. 18398-22-6](/img/structure/B103203.png)
3-Benzoylphthalide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Benzoylphthalide, also known as 3-benzoyl-2H-benzofuran-1-one, is a natural compound found in celery seeds. It is known for its potential therapeutic effects on various diseases, including cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 3-benzoylphthalide is not fully understood. However, it has been suggested that it exerts its therapeutic effects through various mechanisms, including inhibition of inflammation, induction of apoptosis in cancer cells, and protection against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In addition, it has been found to protect against oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
One advantage of using 3-benzoylphthalide in lab experiments is its natural origin, which makes it a potentially safer alternative to synthetic compounds. However, one limitation is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on 3-benzoylphthalide. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in combination with other compounds for the treatment of cancer. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
3-Benzoylphthalide can be synthesized from the reaction between phthalic anhydride and benzoyl chloride in the presence of a catalyst. The reaction takes place in an organic solvent, such as chloroform or dichloromethane, under reflux conditions. The product is then purified using column chromatography or recrystallization.
Scientific Research Applications
3-Benzoylphthalide has been extensively studied for its potential therapeutic effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
CAS RN |
18398-22-6 |
---|---|
Molecular Formula |
C15H10O3 |
Molecular Weight |
238.24 g/mol |
IUPAC Name |
3-benzoyl-3H-2-benzofuran-1-one |
InChI |
InChI=1S/C15H10O3/c16-13(10-6-2-1-3-7-10)14-11-8-4-5-9-12(11)15(17)18-14/h1-9,14H |
InChI Key |
VFYWJHQGTBBWGY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)C2C3=CC=CC=C3C(=O)O2 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2C3=CC=CC=C3C(=O)O2 |
Pictograms |
Irritant |
synonyms |
3-Benzoylphthalide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.